N-{[1-(4-phenylbutanoyl)-3-piperidinyl]methyl}-1-naphthamide

• IUPAC Name: N-[[1-(4-phenylbutanoyl)piperidin-3-yl]methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C27H30N2O2/c30-26(17-6-11-21-9-2-1-3-10-21)29-18-8-12-22(20-29)19-28-27(31)25-16-7-14-23-13-4-5-15-24(23)25/h1-5,7,9-10,13-16,22H,6,8,11-12,17-20H2,(H,28,31)
• InChI Key: QBRUQPXSULHVEP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCCC2=CC=CC=C2)CNC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C27H30N2O2
• Molecular Weight: 414.5 g/mol

Description

The compound “N-{[1-(4-phenylbutanoyl)-3-piperidinyl]methyl}-1-naphthamide” is a complex organic molecule. It contains a naphthamide group, a piperidinyl group, and a phenylbutanoyl group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The naphthamide and phenylbutanoyl groups are likely to contribute to the compound’s aromaticity, while the piperidinyl group could introduce elements of polarity and potentially basicity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, the amide group could participate in hydrolysis or condensation reactions, and the aromatic rings could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, its solubility could be affected by the polar amide group and the nonpolar aromatic rings.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context. For example, many drugs work by interacting with protein receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its reactivity, toxicity, and environmental impact. Proper safety data sheets and experimental data would be needed for a comprehensive assessment.

Future Directions

The study and application of this compound could be a potential area of research in organic chemistry, medicinal chemistry, or materials science. Its unique structure could make it interesting for the development of new pharmaceuticals or materials.